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Compound of Interest

Compound Name: 1,1-Diethoxybutane-d10

Cat. No.: B15597596

Disclaimer: This document provides a comprehensive overview of the safety data for 1,1-
Diethoxybutane. Specific safety data for its deuterated isotopologue, 1,1-Diethoxybutane-d10,
is not readily available. In standard practice for deuterated compounds, the safety and handling
precautions for the non-deuterated form are considered applicable. The primary difference
between the two compounds is their molecular weight.

Section 1: Chemical Identification and Physical
Properties

1,1-Diethoxybutane-d10 is the deuterated form of 1,1-Diethoxybutane, where ten hydrogen
atoms have been replaced by deuterium. It is primarily used as a labeled compound in
research.[1]
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Property Value Source
Molecular Formula C8H8D1002

Molecular Weight 156.30 g/mol (approx.) Calculated
Appearance Clear colorless liquid [11[2]
Boiling Point 143°C / 760 mmHg [1112]
Density 0.829 g/mL at 20°C [1][2]
Refractive Index n20/D 1.396 [1112]
Flash Point 30°C [1][2]
LogP 2.041 (estimated) [1]

Section 2: Hazard Identification and Classification

1,1-Diethoxybutane is classified as a hazardous substance. The following table summarizes its
GHS hazard classifications.

Hazard Class Category Hazard Statement
. H225: Highly flammable liquid
Flammable liquids 2
and vapor[3][4][5]
s H315: Causes skin irritation[3]
Skin irritation 2
[41[5]
. L H319: Causes serious eye
Serious eye irritation 2A

irritation[3][4][5]

Short-term (acute) aquatic o
H402: Harmful to aquatic life[5]
hazard

GHS Pictograms:

l#.Flame#.Exclamation Mark

Signal Word: Danger[4][5]
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Section 3: Experimental Protocols - Safety and
Handling

While specific experimental safety studies for 1,1-Diethoxybutane-d10 are not available, the
following protocols are derived from the Safety Data Sheets for the non-deuterated compound
and represent standard laboratory practice for handling flammable and irritant chemicals.

Personal Protective Equipment (PPE) Protocol

A risk assessment should be conducted before handling. The following PPE is recommended:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US).[3]

o Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with gloves that
have been inspected prior to use. The selected protective gloves must satisfy the
specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[3]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with appropriate cartridges.[3]

Spill Response Protocol

In the event of a spill:

Evacuate: Evacuate personnel to a safe area.[3]
o Ventilate: Ensure adequate ventilation.

» Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot
surfaces).[3]

» Containment: Prevent further leakage or spillage if safe to do so. Do not let the chemical
enter drains.[3]

o Clean-up: Absorb the spill with inert, non-combustible material (e.g., sand, earth,
vermiculite).[6] Collect and place in a suitable, closed container for disposal.[3] Use spark-
proof tools and explosion-proof equipment.[3]
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Section 4: Signaling Pathways and Logical
Relationships

The following diagrams illustrate the logical workflow for hazard identification and response, as
well as a simplified representation of the potential physiological impact based on the hazard
statements.

Hazard Identification

H225: Response Protocol
Highly Flammable )
Handle in Ventilated Area [EEEEEEEE Store in Cool, Dry, Well-Ventilated Area
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Click to download full resolution via product page

Caption: Logical workflow from hazard identification to response protocol.
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Caption: Potential physiological effects based on exposure routes.

Section 5: Storage and Disposal

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep
away from heat, sparks, open flames, and hot surfaces.[5] The substance should be stored in a
flammables area.[1][2]

Disposal: Disposal should be in accordance with applicable regional, national, and local laws
and regulations.[6] The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not contaminate
water, foodstuffs, feed, or seed by storage or disposal.[3]

This guide is intended for researchers, scientists, and drug development professionals and
should be used in conjunction with a complete Safety Data Sheet and a thorough risk
assessment prior to handling 1,1-Diethoxybutane-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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